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Commercial Availability of Dapsone-13C12 Solutions

Commercial suppliers typically offer Dapsone-13C12, a stable isotope-labeled analog used as an internal

standard, prepared in methanol solution. The table below summarizes the available product information:

) Product . .
Supplier Form Concentration Solvent Storage Condition
Achemtek [1] Solution 100 pg/mL Methanol Ice Bag Transportation
HPC Standards [2] Solution & 100 pg/mL (Solution) Methanol 4°C
[3] Solid & Solid (Solution)

MedChemExpress Solid Solid (Powder) N/A Under recommended
[4] conditions

The provided safety data for the solid form of 13C12-Dapsone indicates it is stable under recommended
storage conditions but is incompatible with oxidizing agents, reducing agents, and water [3]. This

suggests that the chemical stability of the compound is highly dependent on its environment.

Stability Data for Unlabeled Dapsone in Formulations
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Although not a direct comparison for Dapsone-13C12, research on unlabeled dapsone provides insight into
its stability behavior in different media. One study investigated the stability of dapsone compounded into

oral suspensions in two vehicles, Oral Mix and Oral Mix SF, stored in amber plastic bottles and syringes at
5°C and 25°C [5].

The experimental protocol for this stability study can be summarized as follows:
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Study Start

Data Collection:
Concentration over time

Click to download full resolution via product page

The key stability findings from this study over a 90-day period are summarized below. Stability was defined

as retaining 90% or more of the initial concentration [5].
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Formulation . Storage Stability o
. Packaging Key Findings

Vehicle Temperature Outcome

Oral Mix Amber Bottles 5°C (41°F) Stable Concentration remained =90%
& Syringes for 90 days [5].

Oral Mix Amber Bottles 25°C (77°F) Unstable Concentration fell below 90%
& Syringes after 7 days; degraded to ~77-

80% by day 90 [5].

Oral Mix SF Amber Bottles 5°C (41°F) Stable Concentration remained =90%

& Syringes for 90 days [5].

How to Approach Stability Assessment for Dapsone-
13C12

Since direct data is unavailable, here is a practical approach to determine the stability of Dapsoene-13C12 in

your chosen solvent:

o Follow Supplier Instructions: For its intended use as an internal standard, the supplier's
recommendation of a 100 pg/mL solution in methanol, stored at 4°C, is the most validated and
reliable starting point [1] [2].

e Conduct Empirical Testing: If you must use a different solvent, you can adapt the experimental
protocol from the cited research. The core methodology involves:

o Prepare your Dapsone-13C12 solutions in the solvents of choice.

o Store them under controlled conditions (e.g., 4°C, 25°C).

o Analyze the concentration at set time points using a stability-indicating method like HPLC-UV
or LC-MS [5].

¢ Understand the Role of the Compound: Remember that Dapsone-13C12 is an internal standard.
Its primary requirement is to be stable and pure for the duration of your analytical run. The supplier's
solution in methanol is specifically designed and quality-controlled to meet this need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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